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Compound of Interest

Compound Name: 2,3-Dimethyl-6-nitrophenol
CAS No.: 6665-95-8
Cat. No.: B3055742
Get Quote
. J

Part 1: Executive Technical Summary

2,3-Dimethyl-6-nitrophenol (Synonyms: 6-Nitro-2,3-xylenol) is a specialized aromatic
intermediate used primarily in the synthesis of agrochemicals (fungicides, insecticides) and
nitrogen-heterocycle pharmaceuticals (e.g., indazoles).[1]

Unlike common solvents or reagents, this compound presents a dual-hazard profile: it carries
the acute toxicity risks inherent to nitrophenols (uncoupling of oxidative phosphorylation) and
the corrosivel/irritant potential of substituted phenols. This guide synthesizes industrial hygiene
principles with specific chemical data to establish a zero-exposure handling protocol.

Physicochemical Profile

Note: Specific experimental values for this isomer are rare; data below incorporates read-
across from structural analogs (e.qg., 2,4-dimethyl-6-nitrophenol).
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Property Description / Value Relevance to Safety

Unique Identifier for

CAS Number 6665-95-8 ) )
inventory/labeling.[1]
] ] ] Dust generation is the primary
Physical State Yellow Crystalline Solid
exposure vector.
Solid at room temp; may
Melting Point Est. 70-100 °C sublime slightly under high
vacuum.
B Low (Water); High (Organic Lipophilicity increases skin
Solubility ]
Solvents) absorption rates.
Weakly acidic; forms shock-
Acidity (pKa) ~7.0-7.5 (Est.) sensitive salts with strong
bases.
Yellow staining on skin
Appearance Yellow powder/crystals indicates barrier failure

(exposure).

Part 2: Hazard Identification & Toxicology (The
IIWhyll)

To handle this compound safely, one must understand the mechanism of its toxicity, not just the
hazard codes.

Mechanism of Toxicity: Mitochondrial Uncoupling

Nitrophenols are classic uncouplers of oxidative phosphorylation.

e The Pathway: The compound is lipophilic enough to cross the mitochondrial membrane. It
acts as a protonophore, carrying protons across the inner mitochondrial membrane,
bypassing ATP synthase.

e The Result: Energy is released as heat rather than stored as ATP.
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o Symptoms: Hyperthermia (overheating), metabolic acidosis, rapid fatigue, and in severe
cases, rigor mortis-like muscle stiffening shortly after death.

Chemical Burns & Absorption[2]

o Corrosivity: The nitro group withdraws electron density, making the phenolic proton more
acidic. Direct contact can cause severe irritation or chemical burns (coagulative necrosis).

o Skin Absorption: Due to the methyl groups (lipophilicity), this compound penetrates intact
skin rapidly. Systemic toxicity can occur without inhalation.

Explosion Hazards

o Dry Salts: Reacting nitrophenols with strong bases (NaOH, KOH) forms nitrophenolate salts.
When dry, these salts are often shock-sensitive explosives. NEVER store basic solutions of
this compound dry.

Part 3: Engineering Controls & PPE (The "How")

This protocol treats 2,3-Dimethyl-6-nitrophenol as a High Potency Active Pharmaceutical
Ingredient (HPAPI) Band 3/4 equivalent.

Hierarchy of Controls

e Primary Containment (Engineering):

o Solid Handling: Weighing must be performed inside a Chemical Fume Hood or a Powder
Containment Balance Enclosure.

o Air Velocity: Maintain face velocity at 0.5 m/s (100 fpm).
o Static Control: Use an ionizing bar during weighing to prevent static-induced powder flight.

o Personal Protective Equipment (PPE) - The "Barrier Strategy":
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Zone

PPE Requirement

Rationale

Hand Protection

Double Gloving:Inner: Nitrile (4
mil) Outer: Nitrile or Neoprene
(5-8 mil)

Nitrophenols can permeate
thin latex rapidly. Double
gloving allows outer glove
removal upon contamination

without exposing skin.

Eye/Face

Chemical Goggles + Face
Shield

Safety glasses are insufficient
against dusts that are both

toxic and corrosive.

Respiratory

N95/P100 Mask (if outside
hood)

Only required if engineering
controls fail or during spill

cleanup.

Body

Tyvek® Lab Coat or Apron

Prevents dust accumulation on
street clothes; yellow stains

are difficult to remove.

Part 4: Operational Handling Workflow

This self-validating workflow ensures that safety is integrated into the experimental process.

Diagram: Safe Handling Lifecycle

The following diagram illustrates the critical decision points and safety barriers.
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Wipe Balance
with Acetone

Dissolve Immediately
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x
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Caption: Operational workflow emphasizing the containment of dust at the weighing stage and
the segregation of waste streams.

Detailed Protocol
Step 1: Weighing & Transfer

o Preparation: Place a disposable absorbent mat (benchkote) in the fume hood.
e Anti-Static: If the solid is fluffy/static, use an anti-static gun or ionizer before spatulating.

o Transfer: Weigh directly into the reaction vessel or a pre-tared vial. Do not use weighing
boats (static risk causes powder to jump). Use a glass funnel to ensure all solids enter the
vessel.

» Decontamination: Immediately wipe the spatula and balance area with an acetone-
dampened Kimwipe. Discard the wipe into a solid hazardous waste bin (sealed).

Step 2: Solubilization

e Rule: "Wet it down."
e As soon as the solid is in the reaction vessel, add the solvent (e.g., DCM, Acetone).

o Why? A solution is safer than a solid. It eliminates the inhalation risk, though skin absorption
risk remains.

Step 3: Reaction Monitoring[2]

e Caution: If using TLC, remember that nitrophenols are strong chromophores (yellow). They
will be visible without UV, but UV is still required for purity checks.

e Quenching: If the reaction involves bases, quench with mild acid (dilute HCI) to ensure the
nitrophenol is protonated (less explosive risk than the salt form) before workup.

Step 4: Waste Disposal[3]

e Segregation:DO NOT mix nitrophenol waste with strong basic waste (e.g., NaOH washes) in
the same drum if there is a risk of drying out.
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» Labeling: Label clearly as "Toxic" and "Nitrophenol Derivative."

Part 5: Emergency Response
Scenario A: Skin Contact (Yellow Stain)[4][5][6]

o Immediate Action: Do not wait for pain. If you see yellow, you are exposed.
e Washing: Wash with soap and water for 15 minutes.
o Note: Do not use alcohol/acetone to wash skin; this increases vasodilation and absorption.

o Treatment: Seek medical attention.[3][4][5][6][7] Monitor for signs of systemic toxicity
(sweating, rapid heart rate).

Scenario B: Spill (Powder)

e Evacuate: Clear the immediate area.
e PPE Up: Wear N95/P100 respirator, double gloves, and Tyvek suit.
» Contain: Cover spill with wet paper towels (dampened with water) to prevent dust.

o Clean: Scoop up the wet material. Wipe area with dilute NaOH (turns deep yellow/orange) to
visualize residues, then clean with water until no color remains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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